![molecular formula C16H20N2O6 B5159015 methyl 4-[3-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-hydroxypropoxy]benzoate](/img/structure/B5159015.png)
methyl 4-[3-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-hydroxypropoxy]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"Methyl 4-[3-(4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)-2-hydroxypropoxy]benzoate" is a chemical compound with potential applications in various fields of chemistry and material science. Its unique structure allows for interesting interactions and properties.
Synthesis Analysis
The synthesis of similar complex organic compounds involves multi-step chemical reactions. For example, Zhang Qinglon (2014) discusses a novel compound synthesis using a one-pot method, highlighting the intricacies involved in synthesizing such complex molecules (Zhang Qinglon, 2014).
Molecular Structure Analysis
The molecular structure of these compounds is characterized using various techniques like IR, ESI-MS, and NMR. For instance, the study by Moser, Bertolasi, and Vaughan (2005) provides insights into the crystal structure of a similar compound, demonstrating the importance of understanding molecular configurations (Moser, Bertolasi, & Vaughan, 2005).
Chemical Reactions and Properties
The chemical reactions involving these compounds are often complex, involving multiple reactants and conditions. For example, the synthesis described by Zhang Qinglon (2014) involves various reagents and specific conditions to achieve the desired product (Zhang Qinglon, 2014).
Physical Properties Analysis
The physical properties like solubility, melting point, and crystal structure are crucial for understanding the applications of these compounds. The research by Matsunaga, Matsuzaki, and Miyajima (1990) on related compounds provides insights into their mesomorphic properties, which are essential for their potential applications (Matsunaga, Matsuzaki, & Miyajima, 1990).
properties
IUPAC Name |
methyl 4-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxypropoxy]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O6/c1-16(2)14(21)18(15(22)17-16)8-11(19)9-24-12-6-4-10(5-7-12)13(20)23-3/h4-7,11,19H,8-9H2,1-3H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVAHNCUXZFSDJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)N(C(=O)N1)CC(COC2=CC=C(C=C2)C(=O)OC)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-[3-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)-2-hydroxypropoxy]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.